Cas no 55725-85-4 ((2R,3R,4R,5R)-3,4-dibenzyloxy-2-(benzyloxymethyl)-5-methoxy-tetrahydrofuran)

(2R,3R,4R,5R)-3,4-dibenzyloxy-2-(benzyloxymethyl)-5-methoxy-tetrahydrofuran structure
55725-85-4 structure
Product Name:(2R,3R,4R,5R)-3,4-dibenzyloxy-2-(benzyloxymethyl)-5-methoxy-tetrahydrofuran
CAS No:55725-85-4
MF:C27H30O5
MW:434.524108409882
CID:56825
PubChem ID:14215302
Update Time:2025-04-18

(2R,3R,4R,5R)-3,4-dibenzyloxy-2-(benzyloxymethyl)-5-methoxy-tetrahydrofuran Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,3,5-tri-O-benzyl-beta-D-ribofuranoside
    • Methyl 2,3,5-Tri-O-benzyl-β-D-ribofuranoside
    • (2R,3R,4R,5R)-2-methoxy-3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolane
    • Methyl 2,3,5-Tri-O-b
    • METHYL 2,3,5-TRI-O-BENZYL-ß-D-RIBOFURANOSIDE
    • (2R,3R,4R,5R)-3,4-bis(benzyloxy)-2-(benzyloxymethyl)-5-methoxytetrahydrofuran
    • 1-methoxy-2,3,5-tri-benzoyl-D-ribose
    • 1-O-methyl-2,3,5-tri-O-benzylpentofuranose
    • Afas-D-ribofuranoside
    • Methyl2,3,5-tri-O-benzyl-A'A
    • Methyl2,3,5-tri-O-benzyl-b-D-ribofuranoside
    • (2R,3R,4R,5R)-3,4-dibenzyloxy-2-(benzyloxymethyl)-5-methoxy-tetrahydrofuran
    • 55725-85-4
    • Methyl 2,3,5tri-O-benzyl-.beta.-d-ribofuranoside
    • W-203105
    • DTXSID10557499
    • Methyl 2,3,5-Tri-O-benzyl- beta -D-ribofuranoside
    • (2R,3R,4R,5R)-3,4-Bis(benzyloxy)-2-((benzyloxy)methyl)-5-methoxytetrahydrofuran
    • Methyl 2,3,5-Tri-O-benzyl-?-D-ribofuranoside
    • D96148
    • Methyl 2,3,5-tri-O-benzylpentofuranoside #
    • Methyl2,3,5-tri-O-benzyl-?-D-ribofuranoside
    • (2R,3R,4R,5R)-3,4-BIS(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-5-METHOXYOXOLANE
    • Methyl 2,3,5-Tri-O-benzyl-b-D-ribofuranoside
    • AKOS027430470
    • DJVKHGGGJZLGII-FPCALVHFSA-N
    • Methyl 2,3,5-Tris-O-(phenylmethyl)-?-D-ribofuranoside;
    • Inchi: 1S/C27H30O5/c1-28-27-26(31-19-23-15-9-4-10-16-23)25(30-18-22-13-7-3-8-14-22)24(32-27)20-29-17-21-11-5-2-6-12-21/h2-16,24-27H,17-20H2,1H3/t24-,25-,26-,27-/m1/s1
    • InChI Key: DJVKHGGGJZLGII-FPCALVHFSA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 434.20900
  • Monoisotopic Mass: 434.20932405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: N/A
  • Boiling Point: 552.6±50.0 °C at 760 mmHg
  • Flash Point: 217.4±30.0 °C
  • Solubility: Chloroform, Ethyl Acetate
  • PSA: 46.15000
  • LogP: 4.74530
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

(2R,3R,4R,5R)-3,4-dibenzyloxy-2-(benzyloxymethyl)-5-methoxy-tetrahydrofuran Security Information

(2R,3R,4R,5R)-3,4-dibenzyloxy-2-(benzyloxymethyl)-5-methoxy-tetrahydrofuran Pricemore >>

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